Synthesis of a new fluorophore: wavelength-tunable bisbenzo[f]isoindolylidenes†
Chemical Science Pub Date: 2023-11-02 DOI: 10.1039/D3SC04445A
Abstract
The creation of new functional molecules is a central task in chemical synthesis. Herein, we report the synthesis of a new type of fluorophore, bisbenzo[f]isoindolylidenes, from easily accessible dipropargyl benzenesulfonamides. Wavelength-tunable fluorophores emitting strong fluorescence of green to red light were obtained in this reaction. Late-stage modifications and incorporation of bioactive molecules into these fluorophores give rise to potential applications in biological studies. Detailed computational and experimental studies were conducted to elucidate the mechanism, and suggest a reaction sequence involving GarrattāBraverman type cyclization, isomerization, fragmentation, dimerization and oxidation.
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